Cas no 56403-44-2 (1,4-Benzenediacetonitrile, 2,5-dibromo-)

1,4-Benzenediacetonitrile, 2,5-dibromo- structure
56403-44-2 structure
Product Name:1,4-Benzenediacetonitrile, 2,5-dibromo-
CAS No:56403-44-2
MF:C10H6Br2N2
MW:313.976040363312
CID:348978
PubChem ID:12236194
Update Time:2025-04-19

1,4-Benzenediacetonitrile, 2,5-dibromo- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenediacetonitrile, 2,5-dibromo-
    • 1,4-CYANOMETHYL-2,5-DIBROMOBENZENE
    • 2-[2,5-dibromo-4-(cyanomethyl)phenyl]acetonitrile
    • 56403-44-2
    • SCHEMBL13405938
    • CKLWZVRFWLJKBA-UHFFFAOYSA-N
    • 2,2'-(2,5-dibromobenzene-1,4-diyl)diacetonitrile
    • DTXSID00481759
    • Inchi: 1S/C10H6Br2N2/c11-9-6-8(2-4-14)10(12)5-7(9)1-3-13/h5-6H,1-2H2
    • InChI Key: CKLWZVRFWLJKBA-UHFFFAOYSA-N
    • SMILES: BrC1C=C(CC#N)C(=CC=1CC#N)Br

Computed Properties

  • Exact Mass: 311.88978
  • Monoisotopic Mass: 311.88977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 47.6Ų

Experimental Properties

  • PSA: 47.58
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